![molecular formula C9H7ClF2O3 B6592015 2-(3-Chlorophenyl)-3,3-difluoro-2-hydroxypropanoic acid CAS No. 1820613-81-7](/img/structure/B6592015.png)
2-(3-Chlorophenyl)-3,3-difluoro-2-hydroxypropanoic acid
Overview
Description
2-(3-Chlorophenyl)-3,3-difluoro-2-hydroxypropanoic acid, commonly known as DCFH or DCFDA, is a chemical compound used in scientific research for its fluorescent properties. It is synthesized through a multistep process and has a variety of applications in the field of biochemistry and physiology.
Mechanism of Action
DCFH is a non-fluorescent compound that is converted into the fluorescent compound DCF through the action of ROS. When DCFH is exposed to ROS, the hydroxyl group is oxidized to form a highly fluorescent compound, DCF. The fluorescence of DCF is proportional to the amount of ROS present in the sample.
Biochemical and Physiological Effects:
DCFH is a potent antioxidant that can scavenge ROS and protect cells from oxidative damage. It has been shown to reduce the levels of ROS in various cell types, including neurons, endothelial cells, and hepatocytes. DCFH has also been shown to inhibit the proliferation of cancer cells and to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
DCFH is a highly sensitive and specific probe for measuring ROS and oxidative stress in cells. It is easy to use and can be used in a variety of cell types. However, DCFH has some limitations. It is sensitive to pH changes and can be affected by the presence of other fluorescent compounds in the sample. It is also sensitive to light and should be kept in the dark during storage and use.
Future Directions
There are many future directions for the use of DCFH in scientific research. One area of research is the development of new probes that are more specific and sensitive for measuring ROS and oxidative stress in cells. Another area of research is the development of new drugs that can target ROS and oxidative stress in various diseases, such as cancer, Alzheimer's disease, and cardiovascular disease. Finally, there is a need for more research on the mechanism of action of DCFH and its effects on cellular signaling pathways.
Synthesis Methods
DCFH is synthesized through a multistep process that involves the reaction of 3-chlorophenol with 2,2,2-trifluoroethanol, followed by the reaction of the resulting product with thionyl chloride to form 2-(3-chlorophenyl)-2,2,2-trifluoroethanol. The final step involves the reaction of 2-(3-chlorophenyl)-2,2,2-trifluoroethanol with sodium hydroxide to form DCFH.
Scientific Research Applications
DCFH is widely used in scientific research for its fluorescent properties. It is commonly used as a probe to measure reactive oxygen species (ROS) and oxidative stress in cells. It is also used to measure intracellular calcium levels and to study the mechanism of action of various drugs.
properties
IUPAC Name |
2-(3-chlorophenyl)-3,3-difluoro-2-hydroxypropanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClF2O3/c10-6-3-1-2-5(4-6)9(15,7(11)12)8(13)14/h1-4,7,15H,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBAIAYYJZDYGGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(C(F)F)(C(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClF2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701191247 | |
Record name | Benzeneacetic acid, 3-chloro-α-(difluoromethyl)-α-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701191247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1820613-81-7 | |
Record name | Benzeneacetic acid, 3-chloro-α-(difluoromethyl)-α-hydroxy- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1820613-81-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzeneacetic acid, 3-chloro-α-(difluoromethyl)-α-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701191247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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